Cas no 702641-05-2 ([2-iodo-5-(trifluoromethyl)phenyl]methanol)

[2-Iodo-5-(trifluoromethyl)phenyl]methanol is a versatile aromatic alcohol derivative featuring both an iodine substituent and a trifluoromethyl group on the phenyl ring. The presence of these functional groups enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions and fluorinated compound development. The iodine moiety offers reactivity for further functionalization, while the trifluoromethyl group contributes to metabolic stability and lipophilicity in target molecules. The hydroxymethyl group provides a handle for additional derivatization. This compound is valued for its structural features, which enable precise modifications in medicinal chemistry and material science applications. Proper handling is recommended due to its potential sensitivity.
[2-iodo-5-(trifluoromethyl)phenyl]methanol structure
702641-05-2 structure
Product Name:[2-iodo-5-(trifluoromethyl)phenyl]methanol
CAS No:702641-05-2
MF:C8H6F3IO
MW:302.032325267792
MDL:MFCD11849936
CID:547513
PubChem ID:23160665
Update Time:2025-05-27

[2-iodo-5-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-5-(trifluoromethyl)benzyl alcohol
    • (2-Iodo-5-(trifluoromethyl)phenyl)methanol
    • 2-iodo-5-(trifluoromethyl)Benzenemethanol
    • 2-Iodo-5-trifluoromethylbenzyl alcohol
    • Anacetrapib intermediate-1
    • BENZENEMETHANOL, 2-IODO-5-(TRIFLUOROMETHYL)-
    • 2-Iodo-5-(trifluoromethyl)benzylalcohol
    • [2-iodo-5-(trifluoromethyl)phenyl]methanol
    • 2-iodo-5-trifluoromethylbenzylalcohol
    • 5-(TRIFLUOROMETHYL)-2-IODOBENZYL ALCOHOL
    • YSHVUTKATXCKBP-UHFFFAOYSA-N
    • 5-trifluoro
    • CS-M3090
    • AM84061
    • DTXSID20631138
    • SCHEMBL531384
    • SY097681
    • AC-31071
    • CK2443
    • AKOS015917527
    • MFCD11849936
    • AS-45906
    • 5-trifluoromethyl-2-iodobenzyl alcohol
    • 702641-05-2
    • FT-0730752
    • DB-011051
    • MDL： MFCD11849936
    • Inchi： 1S/C8H6F3IO/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-3,13H,4H2
    • InChI Key： YSHVUTKATXCKBP-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(F)(F)F)C=C1CO

Computed Properties

  • Exact Mass: 301.94108
  • Monoisotopic Mass: 301.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.901
  • Melting Point: 81-82℃
  • Boiling Point: 271℃
  • Flash Point: 118℃
  • PSA: 20.23
  • LogP: 2.80230

[2-iodo-5-(trifluoromethyl)phenyl]methanol Pricemore >>

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[2-iodo-5-(trifluoromethyl)phenyl]methanol Suppliers

Amadis Chemical Company Limited
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(CAS:702641-05-2)[2-iodo-5-(trifluoromethyl)phenyl]methanol
Order Number:A11652
Stock Status:in Stock
Quantity:100.0g/50.0g/25.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:24
Price ($):1682.0/1035.0/563.0/226.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:702641-05-2)[2-iodo-5-(trifluoromethyl)phenyl]methanol
A11652
Purity:99%/99%/99%/99%
Quantity:100.0g/50.0g/25.0g/10.0g
Price ($):1682.0/1035.0/563.0/226.0
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